1-(4-Amino-2-(trifluoromethyl)phenyl)propan-2-one
Description
1-(4-Amino-2-(trifluoromethyl)phenyl)propan-2-one is a fluorinated aromatic ketone featuring a propan-2-one moiety attached to a substituted phenyl ring. The phenyl ring is functionalized with an amino group (-NH₂) at the para position and a trifluoromethyl (-CF₃) group at the ortho position relative to the ketone. Its molecular formula is C₁₀H₉F₃N₀O, with a molar mass of 220.18 g/mol (inferred from analogs in –18). The amino group enhances polarity and hydrogen-bonding capacity, while the -CF₃ group contributes to lipophilicity and metabolic stability.
Properties
Molecular Formula |
C10H10F3NO |
|---|---|
Molecular Weight |
217.19 g/mol |
IUPAC Name |
1-[4-amino-2-(trifluoromethyl)phenyl]propan-2-one |
InChI |
InChI=1S/C10H10F3NO/c1-6(15)4-7-2-3-8(14)5-9(7)10(11,12)13/h2-3,5H,4,14H2,1H3 |
InChI Key |
LWHAEHGHRYBPRA-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=C(C=C(C=C1)N)C(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
1-(3-(Trifluoromethyl)phenyl)propan-2-one
- Key Differences: The absence of the amino group reduces polarity and reactivity in nucleophilic reactions (e.g., amidation). Used as an intermediate in fenfluramine synthesis via reductive amination . Lower solubility in polar solvents compared to the amino-substituted analog.
- Molecular Weight : 202.18 g/mol ().
1-(4-(Trifluoromethyl)phenyl)propan-2-one
- Used in palladium-catalyzed syntheses of sulfoxonium ylides (e.g., 1-(4-(trifluoromethyl)phenyl)propan-2-one derivatives) .
1-(2-(Difluoromethoxy)-6-(trifluoromethyl)phenyl)propan-2-one
- Structure : -OCF₂H at 2-position and -CF₃ at 6-position.
- Higher molar mass (268.18 g/mol) and density (1.268 g/cm³) compared to the target compound .
Functional Group Modifications
1-Fluoro-1-(3-(trifluoromethyl)phenyl)propan-2-one
- Structure : Fluorine substitution at the α-carbon of the ketone.
- Key Differences: Fluorination at the α-position significantly alters reactivity, enabling participation in H-F bond insertion reactions .
1-(Dimethyl(oxo)-λ⁶-sulfaneylidene)-1-(4-(trifluoromethyl)phenyl)propan-2-one
- Structure : Sulfoxonium ylide replaces the ketone oxygen.
- Key Differences :
Amino-Substituted Derivatives
4-Amino-2-(trifluoromethyl)benzonitrile
1-(4-Amino-2-(trifluoromethyl)phenyl)pyrrolidin-3-ol
- Structure : Pyrrolidin-3-ol replaces the propan-2-one group.
- Higher molar mass (246.23 g/mol) and basicity compared to the target compound .
Comparative Data Tables
Table 1: Structural and Physical Properties
*Estimated based on analogs.
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